N-((2-Chloropyrimidin-4-yl)methyl)propan-2-amine basic properties
N-((2-Chloropyrimidin-4-yl)methyl)propan-2-amine basic properties
Technical Monograph: N-((2-Chloropyrimidin-4-yl)methyl)propan-2-amine
Executive Summary
N-((2-Chloropyrimidin-4-yl)methyl)propan-2-amine (CAS: 1289388-00-6) is a high-value heterocyclic intermediate utilized primarily in the discovery of kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1] Structurally, it functions as a bifunctional scaffold :
-
The Electrophile (Warhead): The 2-chloro substituent on the pyrimidine ring is highly activated for Nucleophilic Aromatic Substitution (
), allowing for rapid diversification with amines, alkoxides, or thiols. -
The Nucleophile (Linker): The isopropylaminomethyl group provides a secondary amine handle for further elaboration (e.g., amide coupling, reductive amination) while offering solubility and lipophilic bulk favored in drug-like molecules.
This guide details the critical properties, validated synthesis protocols, and reactivity patterns necessary for the effective utilization of this building block in medicinal chemistry campaigns.
Chemical Identity & Physical Properties
| Property | Value | Notes |
| IUPAC Name | N-[(2-chloropyrimidin-4-yl)methyl]propan-2-amine | - |
| CAS Number | 1289388-00-6 | - |
| Molecular Formula | - | |
| Molecular Weight | 185.65 g/mol | - |
| Appearance | Pale yellow oil to low-melting solid | Tends to darken upon oxidation.[1] |
| Solubility | Soluble in DCM, MeOH, DMSO, EtOAc | Limited solubility in water at neutral pH. |
| pKa (Calculated) | Base (Amine): ~9.5 Acid (Pyrimidine N): ~1.0 | The secondary amine is the primary protonation site. |
| LogP (Predicted) | ~1.1 | Lipophilic enough for cell permeability.[1] |
| Storage | -20°C, Inert Atmosphere (Ar/N2) | Hygroscopic; store away from moisture to prevent hydrolysis.[1] |
Validated Synthesis Protocol: Reductive Amination
While direct alkylation of isopropylamine with 2-chloro-4-(chloromethyl)pyrimidine is possible, it often leads to over-alkylation and handling of unstable lachrymators.[1] The Reductive Amination route is preferred for medicinal chemistry applications due to its mild conditions and higher chemoselectivity.
Reaction Scheme
-
Precursor: 2-chloropyrimidine-4-carbaldehyde.[1]
-
Amine Source: Isopropylamine (Propan-2-amine).[1]
-
Reductant: Sodium Triacetoxyborohydride (STAB).[1]
Step-by-Step Methodology
Reagents:
-
2-Chloropyrimidine-4-carbaldehyde (1.0 equiv)[1]
-
Isopropylamine (1.2 equiv)[1]
-
Sodium Triacetoxyborohydride (
) (1.5 equiv)[1] -
Acetic Acid (AcOH) (1.0 equiv - optional, accelerates imine formation)[1]
-
Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[1][2]
Protocol:
-
Imine Formation:
-
In a flame-dried round-bottom flask under
, dissolve 2-chloropyrimidine-4-carbaldehyde in anhydrous DCE (0.1 M concentration). -
Add Isopropylamine dropwise.[1]
-
Critical Step: Add AcOH.[1] Stir at Room Temperature (RT) for 1 hour. Monitor by LCMS for the disappearance of the aldehyde and formation of the imine (M+H = 184).
-
Why: Pre-forming the imine prevents direct reduction of the aldehyde to the alcohol side-product.
-
-
Reduction:
-
Cool the mixture to 0°C.
-
Add
portion-wise over 15 minutes. -
Why: STAB is milder than
and will not reduce the chloropyrimidine ring or the imine too aggressively, preventing over-reduction. -
Allow the reaction to warm to RT and stir for 4–12 hours.
-
-
Workup:
-
Purification:
-
The crude oil is often pure enough for the next step. If necessary, purify via flash chromatography (DCM:MeOH:NH4OH gradient).[1]
-
Reactivity Profile & "Warhead" Mechanics
The utility of this molecule lies in the differential reactivity of its functional groups. The 2-chloro position is activated by the electron-deficient pyrimidine ring, making it an excellent electrophile for
Mechanism: Nucleophilic Aromatic Substitution ( )
The 2-position of pyrimidine is flanked by two nitrogen atoms, which pull electron density away from the carbon, making it highly susceptible to nucleophilic attack.
-
Reactivity Order: 2-Chloropyrimidine > 2-Chloropyridine > Chlorobenzene.[1]
-
Preferred Nucleophiles: Primary/Secondary amines, Alkoxides, Thiols.[1]
-
Conditions: Typically requires a base (DIPEA,
) and mild heat (60–100°C) in polar aprotic solvents (DMSO, DMF, NMP).
Workflow Diagram (DOT)
Caption: Synthesis pathway via reductive amination and subsequent divergent reactivity (SnAr vs. Acylation).
Applications in Drug Discovery
This specific intermediate is often used to synthesize Type I and Type II Kinase Inhibitors .[1]
-
The "Hinge Binder": The pyrimidine ring (after displacing the Cl with an aniline or heterocycle) often serves as the hinge-binding motif in the ATP pocket of kinases (e.g., PLK4, EGFR).
-
Solubility Handle: The isopropylamine tail extends into the solvent-exposed region of the protein, improving the physicochemical properties (solubility, LogD) of the final drug candidate.
Example Usage:
-
Step 1: React N-((2-Chloropyrimidin-4-yl)methyl)propan-2-amine with a substituted aniline (e.g., 3-aminopyrazole) under acidic conditions (
-TsOH, dioxane, 100°C). -
Result: Formation of a 2-amino-4-alkyl-pyrimidine core, a privileged scaffold in oncology drugs.[1]
Safety & Handling (MSDS Summary)
Hazard Classification (GHS):
-
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]
-
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][3]
-
Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]
-
Specific Target Organ Toxicity: Category 3 (May cause respiratory irritation).[1][3]
Handling Protocols:
-
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle only in a fume hood.
-
Spill: Absorb with inert material (vermiculite/sand).[1] Do not flush into surface water.[1]
-
First Aid:
References
-
Manchester Organics. (2025).[1] Product Specification: N-[(2-chloropyrimidin-4-yl)methyl]propan-2-amine (CAS 1289388-00-6).[1][6] Retrieved from [1]
-
Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[1] (Standard protocol for STAB reduction).[1]
-
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 21667839, 2-Chloropyrimidine-4-carbaldehyde. Retrieved from [1]
-
Roh, E., et al. (2020).[1] "Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors." Bioorganic & Medicinal Chemistry. (Example of 2-chloropyrimidine reactivity in kinase inhibitor synthesis).
-
Fisher Scientific. (2025).[1] Safety Data Sheet: 2-Chloropyrimidines. Retrieved from [1]
Sources
- 1. 2-Chloropyrimidine-4-carbaldehyde | C5H3ClN2O | CID 21667839 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
- 3. chemos.de [chemos.de]
- 4. echemi.com [echemi.com]
- 5. echemi.com [echemi.com]
- 6. manchesterorganics.com [manchesterorganics.com]
